Cas no 58954-97-5 (Benzamide, N-butyl-3-fluoro-)

Benzamide, N-butyl-3-fluoro- structure
Benzamide, N-butyl-3-fluoro- structure
Product Name:Benzamide, N-butyl-3-fluoro-
CAS No:58954-97-5
MF:C11H14FNO
MW:195.23336648941
CID:1615403
Update Time:2024-09-11

Benzamide, N-butyl-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-butyl-3-fluoro-
    • N-Butyl-3-fluorobenzamide
    • Inchi: 1S/C11H14FNO/c1-2-3-7-13-11(14)9-5-4-6-10(12)8-9/h4-6,8H,2-3,7H2,1H3,(H,13,14)
    • InChI Key: UFXZUAOPGYZAJM-UHFFFAOYSA-N
    • SMILES: C(NCCCC)(=O)C1=CC=CC(F)=C1

Computed Properties

  • Exact Mass: 195.10602
  • Monoisotopic Mass: 195.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • PSA: 29.1
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.